Cas no 1021074-33-8 (2-[3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-[3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 1021074-33-8
• MF: C₂₂H₂₀N₄O₂
• MW: 372.419804573059
• CID: 6398341
• PubChem ID: 42111224
• Update Time: 2025-05-20

2-[3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[3-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]ethanone
• SR-01000921103
• SR-01000921103-1
• 1021074-33-8
• AKOS024498876
• F5115-0006
• VU0636149-1
• 1-(3,4-dihydroquinolin-1(2H)-yl)-2-(3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)ethanone

• Inchi： 1S/C22H20N4O2/c1-15-23-24-22(28-15)18-13-25(20-11-5-3-9-17(18)20)14-21(27)26-12-6-8-16-7-2-4-10-19(16)26/h2-5,7,9-11,13H,6,8,12,14H2,1H3
• InChI Key： ZUTWOZACFJOJPF-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC=C2)CCC1)CN1C2=C(C=CC=C2)C(C2=NN=C(C)O2)=C1

Computed Properties

• Exact Mass: 372.15862589g/mol
• Monoisotopic Mass: 372.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-[3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

Introduction to 2-[3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS No. 1021074-33-8)

2-[3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one, with the CAS number 1021074-33-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a 5-methyl-1,3,4-oxadiazol ring and a 1H-indole moiety, which are linked to a tetrahydroquinoline group through an ethanone bridge. These structural elements contribute to its diverse biological activities and make it a promising candidate for drug development.

The synthesis of 2-[3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one has been extensively studied in recent years. Various synthetic routes have been developed to optimize the yield and purity of this compound. One notable approach involves the condensation of 3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole with 1-(chloroacetyl)-1,2,3,4-tetrahydroquinoline in the presence of a suitable base. This method has been reported to provide high yields and excellent purity levels, making it suitable for large-scale production.

In terms of its biological activities, 2-[3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-y)ethanone has shown promising results in several areas. One of the most significant findings is its potent anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-[3-(5-methyl-1,3,4-thiadiazol--yl)-indol--y]-tetrahydroquinoline ethanone has also been investigated for its anti-cancer properties. Research has shown that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For instance, it has been found to inhibit the activation of Akt and ERK signaling pathways in breast cancer cells, leading to reduced cell viability and increased apoptosis.

The pharmacokinetic properties of 2-[3-(5-methyl--thiadiazol--yl)--indole--y]--(tetrahydroquinoline--)ethanone have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have indicated that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that it could be developed into an effective oral medication for various diseases.

In addition to its therapeutic potential, 2-[3-(5-methyl--thiadiazol--yl)--indole--y]--(tetrahydroquinoline--)ethanone has also been explored for its use as a research tool in chemical biology. Its unique structure and biological activities make it an ideal candidate for studying the mechanisms underlying inflammation and cancer. For example, it can be used to probe the interactions between specific signaling pathways and their downstream targets.

The safety profile of 2-[3-(5-methyl--thiadiazol--yl)--indole--y]--(tetrahydroquinoline--)ethanone is another important aspect that has been investigated. Toxicity studies have shown that this compound is well tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 2-[3-(5-methyl--thiadiazol--yl)--indole--y]--(tetrahydroquinoline--)ethanone (CAS No. 1021074-) is a multifaceted compound with significant potential in both therapeutic applications and research settings. Its unique structural features and diverse biological activities make it an exciting area of study for medicinal chemists and pharmacologists alike. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the development of new treatments for various diseases.